ethyl 3-({[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate

• IUPAC Name: ethyl 3-[[2-[(4-amino-6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C15H16N4O4S/c1-2-23-14(22)9-4-3-5-10(6-9)17-13(21)8-24-15-18-11(16)7-12(20)19-15/h3-7H,2,8H2,1H3,(H,17,21)(H3,16,18,19,20)
• InChI Key: DKMFODBNVZWXPI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)CSC2=NC(=CC(=O)N2)N
• Molecular Formula: C15H16N4O4S
• Molecular Weight: 348.4 g/mol

Description

Ethyl 3-({[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate, also known as EAA, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields. EAA is a thioester derivative of benzoic acid and is synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of ethyl 3-({[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate is not fully understood, but some studies have suggested that it inhibits the activity of enzymes involved in DNA synthesis and repair. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Some studies have shown that this compound can increase the production of reactive oxygen species, which can lead to oxidative stress and cell damage. This compound has also been shown to inhibit the activity of certain enzymes involved in inflammation.

Advantages and Limitations for Lab Experiments

Ethyl 3-({[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate has several advantages for use in lab experiments, including its relatively simple synthesis method and its potential applications in various fields. However, this compound also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on ethyl 3-({[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate. Some studies have suggested that this compound may have potential applications in the treatment of various diseases, including cancer and bacterial infections. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields. Additionally, studies are needed to determine the safety and toxicity of this compound in humans.

Synthesis Methods

The synthesis of ethyl 3-({[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate involves several steps, including the reaction of 4-amino-6-oxo-1,6-dihydropyrimidine-2-thiol with ethyl 3-bromoacetoacetate to form ethyl 3-(4-amino-6-oxo-1,6-dihydropyrimidin-2-ylthio)acrylate. This intermediate is then reacted with 4-nitrobenzoyl chloride to form this compound.

Scientific Research Applications

Ethyl 3-({[(4-amino-6-oxo-1,6-dihydro-2-pyrimidinyl)thio]acetyl}amino)benzoate has been studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. Some studies have shown that this compound has antitumor properties and can inhibit the growth of cancer cells. This compound has also been studied for its potential use as an antibacterial and antifungal agent.